Cas no 1890510-06-1 (1-(oxetan-3-yl)cyclobutanecarbonitrile)

• Product Name: 1-(oxetan-3-yl)cyclobutanecarbonitrile
• CAS No: 1890510-06-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5307009
• Update Time: 2025-10-18

1-(oxetan-3-yl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxetanyl)cyclobutanecarbonitrile
• 1-(oxetan-3-yl)cyclobutanecarbonitrile

• Inchi： 1S/C8H11NO/c9-6-8(2-1-3-8)7-4-10-5-7/h7H,1-5H2
• InChI Key： GADARORIUIVJMP-UHFFFAOYSA-N
• SMILES： C1(C2COC2)(C#N)CCC1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 252.2±33.0 °C(Predicted)

Additional information on 1-(oxetan-3-yl)cyclobutanecarbonitrile

Professional Introduction to 1-(oxetan-3-yl)cyclobutanecarbonitrile (CAS No. 1890510-06-1)

1-(oxetan-3-yl)cyclobutanecarbonitrile) is a specialized organic compound with the CAS number 1890510-06-1, which has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic nitriles, featuring a cyclobutane ring linked to an oxetane moiety, which imparts distinct reactivity and functionalization possibilities. The combination of these structural elements makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The oxetane group in 1-(oxetan-3-yl)cyclobutanecarbonitrile) is known for its strained three-membered ring, which can undergo ring-opening reactions under specific conditions. This characteristic is highly advantageous in synthetic chemistry, as it allows for the introduction of various functional groups at the former oxetane positions. The nitrile functionality, on the other hand, provides a site for further chemical transformations, such as hydrolysis to carboxylic acids or reduction to amines. These properties make the compound a versatile building block for designing novel molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(oxetan-3-yl)cyclobutanecarbonitrile). Researchers have been investigating its derivatives as candidates for treating various diseases, including neurological disorders and cancer. The cyclobutane ring is particularly interesting because it can mimic certain bioactive scaffolds found in natural products, while the oxetane moiety adds an additional layer of complexity that may enhance binding affinity to biological targets. Preliminary studies have shown promising results in vitro, suggesting that this compound could serve as a lead molecule for further development.

The synthesis of 1-(oxetan-3-yl)cyclobutanecarbonitrile) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of cyclobutanone derivatives with epoxides followed by nitrile introduction. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing the environmental impact of production processes. These improvements are crucial for scaling up the synthesis of such compounds for industrial applications.

The structural features of 1-(oxetan-3-yl)cyclobutanecarbonitrile) also make it an attractive candidate for material science applications. For instance, its ability to form stable polymers or copolymers could lead to the development of new materials with unique properties. Researchers are exploring its potential use in creating high-performance polymers that exhibit enhanced mechanical strength or thermal stability. Additionally, the compound's reactivity allows for the incorporation of functional groups that can impart specific properties to these materials, such as biodegradability or conductivity.

In conclusion, 1-(oxetan-3-yl)cyclobutanecarbonitrile) (CAS No. 1890510-06-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.